Cas no 56977-03-8 (Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-)
56977-03-8 structure
Product Name:Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-
CAS No:56977-03-8
MF:C18H22S4
MW:366.627279758453
CID:347038
PubChem ID:71444376
Update Time:2025-04-19
Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-
- 1-methylsulfanyl-2-[4-(2-methylsulfanylphenyl)sulfanylbutylsulfanyl]benzene
- 56977-03-8
- 1,4-bis(o-methylthiophenylthio)butane
- DTXSID30853162
- 1,1'-(Butane-1,4-diyldisulfanediyl)bis[2-(methylsulfanyl)benzene]
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- Inchi: 1S/C18H22S4/c1-19-15-9-3-5-11-17(15)21-13-7-8-14-22-18-12-6-4-10-16(18)20-2/h3-6,9-12H,7-8,13-14H2,1-2H3
- InChI Key: HSFDGDUZOMIFFM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1SC)CCCCSC1C=CC=CC=1SC
Computed Properties
- Exact Mass: 366.06066
- Monoisotopic Mass: 366.06043540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
56977-03-8 (Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-) Related Products
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